methyl 7-chloro-3-(hydroxymethyl)quinoline-8-carboxylate
Overview
Description
Methyl 7-chloro-3-(hydroxymethyl)quinoline-8-carboxylate, also known as M7CHMQC, is an organic compound with a wide range of applications in scientific research. It is a synthetic derivative of quinoline, a heterocyclic aromatic compound. M7CHMQC has been studied extensively in the fields of biochemistry, physiology, and pharmacology, and has been found to have a number of beneficial effects in laboratory experiments.
Scientific Research Applications
Methyl 7-chloro-3-(hydroxymethyl)quinoline-8-carboxylate has been studied extensively in the fields of biochemistry, physiology, and pharmacology. It has been found to have a number of beneficial effects in laboratory experiments. It has been used to study the effects of oxidative stress, to investigate the role of certain enzymes in cell metabolism, and to study the effects of certain drugs on cellular processes. It has also been used to study the effects of certain hormones on cell function, and to investigate the role of certain proteins in the development of certain diseases.
Mechanism of Action
Methyl 7-chloro-3-(hydroxymethyl)quinoline-8-carboxylate acts as an inhibitor of certain enzymes involved in the metabolism of cells. It binds to the active site of the enzyme, preventing it from catalyzing the reaction it is responsible for. This inhibition of enzyme activity can lead to a number of effects, depending on the enzyme that is targeted.
Biochemical and Physiological Effects
This compound has been found to have a number of beneficial effects in laboratory experiments. It has been shown to reduce the production of reactive oxygen species, which can have damaging effects on cells. It has also been found to reduce the activity of certain enzymes involved in the metabolism of cells, which can lead to a number of beneficial effects. In addition, it has been found to reduce the activity of certain proteins involved in the development of certain diseases.
Advantages and Limitations for Lab Experiments
Methyl 7-chloro-3-(hydroxymethyl)quinoline-8-carboxylate has a number of advantages for use in laboratory experiments. It is relatively easy to synthesize, and it can be stored for long periods of time without degradation. It is also relatively non-toxic and can be used in a wide range of experiments. However, it can be difficult to control the concentration of this compound in a solution, and it can be difficult to remove it from a solution once it has been added.
Future Directions
Methyl 7-chloro-3-(hydroxymethyl)quinoline-8-carboxylate has a number of potential applications in the future. It could be used to study the effects of certain drugs on cellular processes, to investigate the role of certain proteins in the development of certain diseases, and to investigate the effects of certain hormones on cell function. It could also be used to study the effects of oxidative stress, and to investigate the role of certain enzymes in cell metabolism. In addition, it could be used to develop new drugs and treatments for a variety of diseases.
Synthesis Methods
Methyl 7-chloro-3-(hydroxymethyl)quinoline-8-carboxylate is synthesized through an organic reaction known as nucleophilic substitution. This reaction involves the replacement of a nucleophile (an electron-rich atom or molecule) with another nucleophile. In the case of this compound, the reaction involves the replacement of a chlorine atom with a hydroxymethyl group. The reaction is catalyzed by a strong base, such as sodium hydroxide, and requires a temperature of at least 130°C. The reaction is typically carried out in an inert solvent, such as acetonitrile.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 7-chloro-3-(hydroxymethyl)quinoline-8-carboxylate involves the reaction of 7-chloro-3-(hydroxymethyl)quinoline-8-carboxylic acid with methanol and a catalyst.", "Starting Materials": [ "7-chloro-3-(hydroxymethyl)quinoline-8-carboxylic acid", "Methanol", "Catalyst" ], "Reaction": [ "Add 7-chloro-3-(hydroxymethyl)quinoline-8-carboxylic acid to a reaction vessel", "Add methanol to the reaction vessel", "Add a catalyst to the reaction mixture", "Heat the reaction mixture to reflux for several hours", "Cool the reaction mixture and filter the precipitated product", "Wash the product with cold methanol", "Dry the product under vacuum to obtain methyl 7-chloro-3-(hydroxymethyl)quinoline-8-carboxylate" ] } | |
| 2408965-05-7 | |
Molecular Formula |
C12H10ClNO3 |
Molecular Weight |
251.7 |
Purity |
95 |
Origin of Product |
United States |
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